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Compound of Interest

Compound Name: 2-Acetylfuran

Cat. No.: B1664036

A Technical Guide to the Physical Constants of
2-Acetylfuran

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the key physical constants
of 2-Acetylfuran, with a focus on its melting and boiling points. The information is presented to
support research, development, and quality control activities involving this important chemical
intermediate.

Core Physical Properties of 2-Acetylfuran

2-Acetylfuran is a versatile organic compound with applications in the synthesis of
pharmaceuticals and as a flavoring agent. A thorough understanding of its physical properties
is essential for its effective use and handling in a laboratory and industrial setting.

Summary of Quantitative Data

The melting and boiling points of 2-Acetylfuran have been reported across various sources.
The data is summarized in the table below for easy comparison. It is important to note that the
boiling point is significantly influenced by ambient pressure.
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Physical Constant Reported Value(s) Conditions

. . 30 °C; 33 °C; 28 °C; 26-33 °C; N
Melting Point Not specified
27-30 °C; 26-28 °C

Boiling Point 168-169 °C Normal atmospheric pressure
67 °C at 10 mmHg
173 °C Not specified
175 °C Not specified
171-173 °C Not specified

The variability in the reported melting points may be attributed to the purity of the sample and
the specific methodology used for determination. For the boiling point, the pressure under
which the measurement was taken is a critical parameter.

Experimental Protocols for Physical Constant
Determination

Accurate determination of melting and boiling points is crucial for the identification and purity
assessment of compounds like 2-Acetylfuran. The following are detailed methodologies for
common experimental techniques.

Melting Point Determination: Capillary Method

The capillary method is a widely used and reliable technique for determining the melting point
of a solid organic compound.

Principle: A small, powdered sample of the substance is heated at a controlled rate, and the
temperature range over which the substance transitions from a solid to a liquid is recorded.[1]
Pure crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C.[2]

Apparatus:

¢ Melting point apparatus (e.g., Thiele tube or a modern digital instrument)
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Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., mineral oil for a Thiele tube)

Mortar and pestle

Procedure:

o Sample Preparation: A small amount of 2-Acetylfuran is finely powdered using a mortar and
pestle to ensure uniform heat distribution.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,
aiming for a sample height of 2-3 mm.

o Apparatus Setup (Thiele Tube Method):

o The Thiele tube is filled with a high-boiling point mineral oil.

o The packed capillary tube is attached to a thermometer, with the sample aligned with the
thermometer bulb.

o The thermometer and capillary tube assembly are immersed in the oil in the Thiele tube.

e Heating and Observation:

o The side arm of the Thiele tube is heated gently with a small flame. The design of the tube
promotes convection currents, ensuring uniform heating of the oil bath.[2]

o The temperature is increased at a steady rate.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire sample becomes a clear liquid is recorded as the end
of the melting range.[3]
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Workflow for Melting Point Determination
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Record Initial Melting Temperature Record Final Melting Temperature
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Distillation Apparatus

Condenser — Receiving Flask

Distillation Flask

Heat Source P (with 2-Acetylfuran
and boiling chips)

Thermometer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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